Cas no 1805342-06-6 (3-Bromo-4-cyano-2-(difluoromethyl)pyridine-6-acetonitrile)

• Product Name: 3-Bromo-4-cyano-2-(difluoromethyl)pyridine-6-acetonitrile
• CAS No: 1805342-06-6
• MF: C₉H₄BrF₂N₃
• MW: 272.04896736145
• CID: 4860313
• Update Time: 2025-10-31

3-Bromo-4-cyano-2-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-cyano-2-(difluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C9H4BrF2N3/c10-7-5(4-14)3-6(1-2-13)15-8(7)9(11)12/h3,9H,1H2
• InChI Key： NFHVCCIOWUDING-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(CC#N)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 1.6
• Topological Polar Surface Area: 60.5

Additional information on 3-Bromo-4-cyano-2-(difluoromethyl)pyridine-6-acetonitrile

Introduction to 3-Bromo-4-cyano-2-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1805342-06-6)

3-Bromo-4-cyano-2-(difluoromethyl)pyridine-6-acetonitrile, with the chemical identifier CAS No. 1805342-06-6, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, including the presence of a bromo group, a cyano group, and a difluoromethyl substituent, make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The bromo and cyano functional groups in 3-Bromo-4-cyano-2-(difluoromethyl)pyridine-6-acetonitrile contribute to its reactivity, enabling it to participate in a range of chemical transformations that are essential for drug development. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a popular choice in medicinal chemistry. These structural elements collectively contribute to the compound's potential as a building block for novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. Pyridine derivatives have been extensively studied for their role in modulating enzyme activity and receptor interactions. For instance, compounds with similar structural motifs have shown promise in the treatment of neurological disorders, inflammation, and cancer. The 3-Bromo-4-cyano-2-(difluoromethyl)pyridine-6-acetonitrile structure provides a versatile platform for further functionalization, allowing researchers to explore new pharmacophores and optimize drug-like properties.

One of the most compelling aspects of this compound is its utility in fragment-based drug discovery. Fragment libraries, which consist of small organic molecules with low molecular weight, are increasingly used to identify lead compounds for further development. The unique combination of substituents in 3-Bromo-4-cyano-2-(difluoromethyl)pyridine-6-acetonitrile makes it an ideal candidate for such libraries. Its ability to interact with biological targets through multiple binding sites enhances its suitability for fragment-based approaches.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their favorable pharmacokinetic profiles. The presence of two fluorine atoms in the difluoromethyl group imparts electronic and steric effects that can fine-tune the interactions between the molecule and its target protein or enzyme. This has led to the discovery of several potent inhibitors with improved efficacy and selectivity. The 3-Bromo-4-cyano-2-(difluoromethyl)pyridine-6-acetonitrile derivative is no exception and has been explored as a precursor for such fluorinated drug candidates.

The synthesis of 3-Bromo-4-cyano-2-(difluoromethyl)pyridine-6-acetonitrile involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions, nitrile formation, and fluorination techniques. Advanced catalytic methods have also been employed to improve efficiency and reduce environmental impact. The development of greener synthetic protocols aligns with the broader trend toward sustainable chemistry practices.

In addition to its pharmaceutical applications, this compound has potential uses in agrochemical research. Pyridine derivatives are known for their role as intermediates in the synthesis of pesticides and herbicides. The structural features of 3-Bromo-4-cyano-2-(difluoromethyl)pyridine-6-acetonitrile make it a candidate for developing novel agrochemicals that target specific enzymatic pathways in pests while minimizing toxicity to non-target organisms.

The computational modeling of 3-Bromo-4-cyano-2-(difluoromethyl)pyridine-6-acetonitrile has provided valuable insights into its interactions with biological targets. Molecular docking studies have been used to predict binding affinities and identify potential binding pockets on proteins. These computational approaches complement experimental efforts by providing rapid screening of virtual libraries before synthesizing candidate compounds.

The future prospects of this compound are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. Innovations in synthetic methodologies and computational chemistry are expected to further enhance its utility as an intermediate for complex molecular architectures.